Cas no 218460-00-5 (Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-)

• Product Name: Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-
• CAS No: 218460-00-5
• MF: C₂₇H₃₀NOP
• MW: 415.506968021393
• CID: 243503
• PubChem ID: 329761173
• Update Time: 2025-04-19

Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-
• (S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline
• (S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-4,5-dihydro-oxazole
• [2-[(4S)-4-Tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-bis(2-methylphenyl)phosphane
• CS-0202920
• (S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline, 97%
• 218460-00-5
• SCHEMBL13288309
• (4S)-2-{2-[BIS(2-METHYLPHENYL)PHOSPHANYL]PHENYL}-4-TERT-BUTYL-4,5-DIHYDRO-1,3-OXAZOLE

• Inchi： 1S/C27H30NOP/c1-19-12-6-9-15-22(19)30(23-16-10-7-13-20(23)2)24-17-11-8-14-21(24)26-28-25(18-29-26)27(3,4)5/h6-17,25H,18H2,1-5H3/t25-/m1/s1
• InChI Key： PWDWTBOBIGNWSX-RUZDIDTESA-N
• SMILES： P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1=CC=CC=C1C1=N[C@H](CO1)C(C)(C)C

Computed Properties

• Exact Mass: 415.206501578g/mol
• Monoisotopic Mass: 415.206501578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Melting Point: 134-138 °C
• Optical Activity: [α]22/D −69.0, c = 1 in chloroform

Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives